Cas no 17299-10-4 (1-(bromomethyl)cyclohexan-1-ol)

• Product Name: 1-(bromomethyl)cyclohexan-1-ol
• CAS No: 17299-10-4
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• MDL: MFCD20622090
• CID: 231785
• PubChem ID: 300684
• Update Time: 2025-10-10

1-(bromomethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,1-(bromomethyl)-
• 1-(bromomethyl)cyclohexan-1-ol
• 1-(bromomethyl)-cyclohexan-1-ol
• 1-(bromomethyl)cyclohexanol
• 1-Brommethyl-1-cyclohexanol
• 1-bromomethyl-1-cyclohexanol
• AC1L6WU3
• I14-21231
• NSC175872
• SureCN8451680
• NSC-175872
• bromomethylcyclohexanol
• DTXSID60306358
• 17299-10-4
• SCHEMBL8451680
• 1-hydroxy-1-bromomethyl cyclohexane
• AKOS015906875
• F8884-9180
• SSULDURTLPHCSZ-UHFFFAOYSA-N
• AB91237
• EN300-264957

• MDL： MFCD20622090
• Inchi： 1S/C7H13BrO/c8-6-7(9)4-2-1-3-5-7/h9H,1-6H2
• InChI Key： SSULDURTLPHCSZ-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCC1)O

Computed Properties

• Exact Mass: 192.01499
• Monoisotopic Mass: 192.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 2.07650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-(bromomethyl)cyclohexan-1-ol

1-(Bromomethyl)cyclohexan-1-ol (CAS No. 17299-10-4): A Comprehensive Overview

1-(Bromomethyl)cyclohexan-1-ol, a compound with the CAS registry number 17299-10-4, is an organic chemical that has garnered significant attention in both academic and industrial research. This compound is characterized by its unique structure, which combines a cyclohexane ring with a hydroxyl group and a bromomethyl substituent. The bromomethyl group introduces interesting reactivity, making this compound a valuable intermediate in various synthetic processes.

The synthesis of 1-(bromomethyl)cyclohexan-1-ol typically involves the bromination of cyclohexanol derivatives. Recent studies have explored more efficient methods, such as the use of microwave-assisted synthesis, which has shown promise in improving yield and reducing reaction time. This approach aligns with the growing trend toward greener and more sustainable chemical processes.

One of the key applications of 1-(bromomethyl)cyclohexan-1-ol is in the field of organic synthesis, where it serves as a versatile building block for constructing complex molecules. For instance, researchers have utilized this compound to synthesize bioactive compounds, including potential drug candidates. Its ability to undergo various nucleophilic substitutions and eliminations makes it highly valuable in medicinal chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(bromomethyl)cyclohexan-1-ol. Quantum mechanical calculations have revealed that the bromomethyl group significantly alters the electronic environment of the molecule, enhancing its reactivity toward nucleophiles. This understanding has paved the way for more precise predictions of reaction outcomes, thereby streamlining synthetic pathways.

In addition to its synthetic applications, 1-(bromomethyl)cyclohexan-1-ol has been studied for its potential in materials science. For example, researchers have investigated its use as a precursor for generating functional polymers with tailored properties. The incorporation of this compound into polymer systems has shown promise in enhancing mechanical strength and thermal stability.

From an environmental perspective, there is growing interest in understanding the degradation pathways of 1-(bromomethyl)cyclohexan-1-ol under various conditions. Recent studies have demonstrated that this compound undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other similar compounds. These findings are crucial for assessing its environmental impact and ensuring safe handling practices.

In conclusion, 1-(bromomethyl)cyclohexan-1-ol (CAS No. 17299-10-4) is a multifaceted compound with applications spanning organic synthesis, medicinal chemistry, and materials science. Its unique reactivity and versatility make it an invaluable tool for researchers across diverse disciplines. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in future scientific advancements.